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Introduction
Live cell imaging is a powerful technique for studying dynamic cellular processes in real-time.

Photobiotin labeling offers a unique advantage for these studies by providing spatiotemporal

control over the biotinylation of proteins and other biomolecules. This method utilizes a

photoactivatable derivative of biotin that becomes reactive upon exposure to a specific

wavelength of light, allowing for precise labeling of molecules in a defined area and at a

specific time point within a living cell. This temporal control is crucial for tracking protein

dynamics, mapping protein-protein interactions in a time-dependent manner, and

understanding complex signaling pathways.

These application notes provide an overview of photobiotin labeling, its applications in live cell

imaging, and detailed protocols for its successful implementation.

Principle of Photobiotin Labeling
Photobiotin is a chemically modified biotin molecule containing a photoactivatable aryl azide

group. In its inactive state, photobiotin does not react with cellular components. Upon

irradiation with light of a specific wavelength (typically in the UV or visible range), the aryl azide

group is converted into a highly reactive nitrene intermediate. This nitrene can then non-

specifically and covalently bind to nearby molecules, including proteins, DNA, and RNA,
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effectively "tagging" them with biotin.[1] The biotinylated molecules can then be visualized

using fluorescently labeled streptavidin or avidin, which bind to biotin with very high affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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